Benzene, 1,3,5-tris(2-methylbutyl)-

• CAS No.: 61064-03-7
• Molecular Formula: C21H36
• Molecular Weight: 288.5 g/mol
• IUPAC Name: 1,3,5-tris(2-methylbutyl)benzene
• InChI: InChI=1S/C21H36/c1-7-16(4)10-19-13-20(11-17(5)8-2)15-21(14-19)12-18(6)9-3/h13-18H,7-12H2,1-6H3
• InChI Key: BMDIHGWNPDWHPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC1=CC(=CC(=C1)CC(C)CC)CC(C)CC

Description

For instance, 1,3,5-tri-sec-butylbenzene (CAS 6565-55-5) serves as a close analog, featuring three sec-butyl (1-methylpropyl) groups . Such compounds are synthesized via alkylation or acylation reactions and are of interest in materials science, catalysis, and solvent applications due to their steric bulk and thermal stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene, 1,3,5-tris(2-methylbutyl)- typically involves the alkylation of benzene using 2-methylbutyl halides in the presence of a strong acid catalyst such as aluminum chloride (AlCl3). The reaction proceeds via a Friedel-Crafts alkylation mechanism, where the benzene ring acts as a nucleophile and the alkyl halide as an electrophile.

Industrial Production Methods: In an industrial setting, the production of Benzene, 1,3,5-tris(2-methylbutyl)- can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the concentration of reactants. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and yield of the desired product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Benzene, 1,3,5-tris(2-methylbutyl)- can undergo oxidation reactions, particularly at the benzylic positions. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring can be further functionalized using reagents like bromine (Br2) or nitric acid (HNO3).

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or basic medium.

Reduction: H2 with Pd/C catalyst.

Substitution: Br2 in the presence of a Lewis acid catalyst like FeBr3.

Major Products:

Oxidation: Benzoic acid derivatives.

Reduction: Alkylbenzene derivatives with reduced alkyl groups.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

Chemistry: Benzene, 1,3,5-tris(2-methylbutyl)- is used as a precursor in the synthesis of various organic compounds

Biology and Medicine: While specific biological applications are limited, derivatives of alkylbenzenes are often explored for their potential pharmacological properties, including antimicrobial and anti-inflammatory activities.

Industry: In the industrial sector, Benzene, 1,3,5-tris(2-methylbutyl)- is used in the production of specialty chemicals, polymers, and as an additive in lubricants and fuels to enhance performance characteristics.

Mechanism of Action

The mechanism of action of Benzene, 1,3,5-tris(2-methylbutyl)- in chemical reactions typically involves the activation of the benzene ring through the formation of a carbocation intermediate. This intermediate can then undergo various transformations, such as nucleophilic attack or rearrangement, leading to the formation of the final product. The molecular targets and pathways involved depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Structural and Molecular Properties

Compound Name	CAS #	Formula	Molecular Weight (g/mol)	Key Structural Features
1,3,5-Tri-sec-butylbenzene	6565-55-5	C₁₈H₃₀	246.43	Three sec-butyl (1-methylpropyl) groups
1,3,5-Triisopropylbenzene	717-74-8	C₁₅H₂₄	204.35	Three isopropyl (1-methylethyl) groups
1,3,5-Trichlorobenzene	108-70-3	C₆H₃Cl₃	181.45	Three chlorine substituents
1,3,5-Tris(tert-butylthio)benzene	-	C₁₅H₂₄S₃	312.54	Three tert-butylthio (-S-C(CH₃)₃) groups

Key Observations :

• Branching and Steric Effects :
  • Tri-sec-butylbenzene (C₁₈H₃₀) exhibits greater steric hindrance and higher molecular weight compared to triisopropylbenzene (C₁₅H₂₄), influencing solubility and reactivity .
  • Chlorinated analogs like 1,3,5-trichlorobenzene are smaller and polar, leading to distinct solubility profiles (e.g., miscibility with acetone and ethyl acetate) .

Physical and Thermal Properties

• Volatility :
  • Triisopropylbenzene has a calculated vapor pressure (Pvap) of 58.16 kPa at 485.91 K, decreasing with larger substituents (e.g., tri-sec-butylbenzene would exhibit lower volatility) .